3-[benzyl(2-hydroxyethyl)amino]-N-(2-methoxy-5-nitrophenyl)propanamide

• Molecular Formula: C19H23N3O5
• Molecular Weight: 373.4 g/mol
• IUPAC Name: 3-[benzyl(2-hydroxyethyl)amino]-N-(2-methoxy-5-nitrophenyl)propanamide
• InChI: InChI=1S/C19H23N3O5/c1-27-18-8-7-16(22(25)26)13-17(18)20-19(24)9-10-21(11-12-23)14-15-5-3-2-4-6-15/h2-8,13,23H,9-12,14H2,1H3,(H,20,24)
• InChI Key: LQOIKXJMTCDVOQ-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)[N+](=O)[O-])NC(=O)CCN(CCO)CC2=CC=CC=C2

Description

3-[benzyl(2-hydroxyethyl)amino]-N-(2-methoxy-5-nitrophenyl)propanamide, also known as BZP, is a chemical compound that has been extensively studied for its potential use in scientific research. BZP is a member of the amphetamine class of compounds and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 3-[benzyl(2-hydroxyethyl)amino]-N-(2-methoxy-5-nitrophenyl)propanamide is not fully understood. However, it is thought to act as a dopamine and serotonin reuptake inhibitor, leading to increased levels of these neurotransmitters in the brain. 3-[benzyl(2-hydroxyethyl)amino]-N-(2-methoxy-5-nitrophenyl)propanamide may also act as a monoamine oxidase inhibitor, further increasing the levels of dopamine and serotonin.
Biochemical and Physiological Effects
3-[benzyl(2-hydroxyethyl)amino]-N-(2-methoxy-5-nitrophenyl)propanamide has been shown to have a variety of biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and body temperature. 3-[benzyl(2-hydroxyethyl)amino]-N-(2-methoxy-5-nitrophenyl)propanamide has also been shown to have potential as a treatment for obesity and metabolic disorders.

Advantages and Limitations for Lab Experiments

3-[benzyl(2-hydroxyethyl)amino]-N-(2-methoxy-5-nitrophenyl)propanamide has several advantages for use in lab experiments. It is relatively easy to synthesize and has been extensively studied for its potential uses. However, 3-[benzyl(2-hydroxyethyl)amino]-N-(2-methoxy-5-nitrophenyl)propanamide also has several limitations, including its potential for abuse and its potential to cause adverse effects on the central nervous system.

Future Directions

There are several potential future directions for research on 3-[benzyl(2-hydroxyethyl)amino]-N-(2-methoxy-5-nitrophenyl)propanamide. These include further studies on its mechanism of action, potential therapeutic uses, and potential adverse effects. Additionally, research could focus on developing new compounds based on the structure of 3-[benzyl(2-hydroxyethyl)amino]-N-(2-methoxy-5-nitrophenyl)propanamide that may have improved efficacy and reduced potential for abuse.
Conclusion
In conclusion, 3-[benzyl(2-hydroxyethyl)amino]-N-(2-methoxy-5-nitrophenyl)propanamide is a chemical compound that has been extensively studied for its potential use in scientific research. It has a variety of biochemical and physiological effects and has been shown to have potential as a treatment for depression, anxiety disorders, obesity, and metabolic disorders. While 3-[benzyl(2-hydroxyethyl)amino]-N-(2-methoxy-5-nitrophenyl)propanamide has several advantages for use in lab experiments, it also has several limitations and potential adverse effects. Further research is needed to fully understand the potential uses and risks of 3-[benzyl(2-hydroxyethyl)amino]-N-(2-methoxy-5-nitrophenyl)propanamide.

Synthesis Methods

3-[benzyl(2-hydroxyethyl)amino]-N-(2-methoxy-5-nitrophenyl)propanamide can be synthesized using a variety of methods, including the reaction of benzylamine with 2-hydroxyethylchloride, followed by reaction with 2-methoxy-5-nitrobenzoyl chloride. The resulting product is then purified using chromatography techniques.

Scientific Research Applications

3-[benzyl(2-hydroxyethyl)amino]-N-(2-methoxy-5-nitrophenyl)propanamide has been extensively studied for its potential use in scientific research. It has been shown to have a variety of effects on the central nervous system, including increasing dopamine and serotonin levels. 3-[benzyl(2-hydroxyethyl)amino]-N-(2-methoxy-5-nitrophenyl)propanamide has also been shown to have potential as a treatment for depression and anxiety disorders.